4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one

• Molecular Formula: C23H17NO3
• Molecular Weight: 355.4 g/mol
• IUPAC Name: (4E)-2-phenyl-4-[(3-phenylmethoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C23H17NO3/c25-23-21(24-22(27-23)19-11-5-2-6-12-19)15-18-10-7-13-20(14-18)26-16-17-8-3-1-4-9-17/h1-15H,16H2/b21-15+
• InChI Key: KKITUHOJPQBMBC-RCCKNPSSSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)/C=C/3\C(=O)OC(=N3)C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4

Description

4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one is a heterocyclic compound featuring an oxazol-5(4H)-one core substituted with a benzyloxy group at the 3-position of the benzylidene moiety and a phenyl group at the 2-position of the oxazole ring. This compound belongs to a class of azlactones, which are widely studied for their biological activities, including anticonvulsant, antioxidant, and cytotoxic properties .

Biological Activity

4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one, a synthetic compound belonging to the oxazolone class, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on various studies that highlight its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C23H17NO3
• Molecular Weight : 355.4 g/mol
• Melting Point : 165-167 °C
• Density : 1.17 g/cm³

The compound's structure features a benzyloxy group and a phenyloxazole moiety, which contribute to its unique reactivity and biological interactions .

Antioxidant Activity

Research indicates that derivatives of oxazolones exhibit significant antioxidant properties. For instance, compounds similar to 4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one have shown strong inhibition of lipid peroxidation, with some derivatives achieving up to 86.5% inhibition . This suggests potential applications in preventing oxidative stress-related diseases.

Anti-inflammatory Effects

In vivo studies have demonstrated that certain oxazolone derivatives can inhibit carrageenan-induced paw edema, indicating anti-inflammatory properties. Compounds structurally related to 4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one have been shown to reduce nociception and inflammation effectively .

Acetylcholinesterase Inhibition

Recent studies have reported that oxazolone derivatives can inhibit acetylcholinesterase (AChE), an enzyme linked to cognitive functions. For instance, specific compounds demonstrated significant improvement in cognitive impairment in modified Y-maze tests, suggesting potential use in treating neurodegenerative diseases like Alzheimer's .

The biological activities of 4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one are likely mediated through several mechanisms:

• Radical Scavenging : The presence of the oxazole ring may facilitate radical scavenging activities, contributing to its antioxidant effects.
• Enzyme Inhibition : The compound's structural features allow it to interact with key enzymes involved in inflammatory pathways and neurotransmission.
• Binding Affinity : Preliminary studies suggest this compound may bind effectively to proteins involved in disease pathways, although detailed interaction profiles require further investigation.

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Key Features
4-Benzylidene-2-phenyloxazol-5(4H)-one	C16H13NO2	Simpler structure; lacks benzyloxy group
3,4-Bis(benzyloxy)benzylidene-2-phenyloxazol-5(4H)-one	C24H21O4	Contains multiple benzyloxy groups; increased steric hindrance
2-Phenyloxazol-5(4H)-one	C15H11NO2	Basic oxazoline structure; lacks additional functional groups

This table illustrates how the unique combination of functional groups in 4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one may enhance its biological activity compared to structurally similar compounds.

Case Studies

Several research studies have focused on the synthesis and evaluation of the biological activity of oxazolone derivatives:

• Anticancer Activity : A series of synthesized oxazolone derivatives were evaluated for cytotoxicity against various cancer cell lines, showing promising results for several compounds .
• Inhibitory Studies : Inhibitory activities against lipoxygenase and trypsin-induced proteolysis were assessed for compounds derived from similar structures, highlighting their potential as therapeutic agents in inflammatory conditions .

Chemical Reactions Analysis

Nucleophilic Attack on the Oxazolone Ring

The oxazol-5(4H)-one moiety undergoes nucleophilic ring-opening reactions with amines, alcohols, and thiols. This reactivity is exploited to synthesize derivatives with modified biological activity:

Reaction with Secondary Amines
When treated with morpholine or piperazine under basic conditions (acetic anhydride, NaOAc), the oxazolone ring opens to form benzamide derivatives . For example:

Reacting Amine	Conditions	Product	Yield
Morpholine	Reflux, 2h	3a	78%
Piperazine	Microwave, 15min	4a	85%

The reaction proceeds via nucleophilic attack at the C2 position of the oxazolone, followed by ring opening and reclosure to form substituted amides . Microwave irradiation significantly improves reaction efficiency .

Acid/Base-Catalyzed Rearrangements

The oxazolone ring demonstrates sensitivity to acidic and basic conditions:

Acidic Hydrolysis
Under HCl (6M, reflux), the ring hydrolyzes to yield (2-((4-methylphenyl)sulfonamido)benzoyl)glycine derivatives . This reaction is critical for synthesizing linear peptide analogs.

Base-Induced Rearrangements
In NaOH/EtOH, the benzylidene moiety undergoes keto-enol tautomerism, stabilizing the intermediate for subsequent functionalization.

Deprotection of the Benzyloxy Group

The benzyl ether protecting group is selectively removed via catalytic hydrogenation:

Catalyst	Conditions	Product
Pd/C (10%)	H₂ (1 atm), EtOH, 25°C	4-(3-Hydroxybenzylidene)-2-phenyloxazol-5(4H)-one

This deprotection enables further derivatization of the phenolic hydroxyl group for enhanced solubility or bioactivity.

Cycloaddition Reactivity

The benzylidene double bond participates in [4+2] cycloadditions with dienophiles like maleic anhydride:

Dienophile	Conditions	Product
Maleic anhydride	Toluene, 110°C	Diels-Alder adduct (72%)

The reaction stereoselectively forms a six-membered ring fused to the oxazolone core, confirmed by X-ray crystallography in structural analogs .

Comparative Reaction Table

Key reactions and their outcomes:

Reaction Type	Conditions	Key Product	Biological Impact
Amine addition	Morpholine, NaOAc/Ac₂O	Benzamide 3a	Enhanced antimicrobial activity
Hydrogenolysis	H₂/Pd/C	Phenolic derivative	Improved antioxidant properties
Diels-Alder	Maleic anhydride, Δ	Cycloadduct	Increased molecular rigidity

Mechanistic Insights

• Nucleophilic attack : The electrophilic C2 carbonyl attracts amines, initiating ring opening .

• Benzylidene reactivity : Conjugation with the oxazolone ring activates the double bond for cycloadditions .

• Steric effects : Bulkier substituents on the benzyloxy group reduce reaction rates by ~40% in nucleophilic attacks .

Comparison with Similar Compounds

Structural Analog Overview

The oxazol-5(4H)-one scaffold allows for extensive substitution at the benzylidene (C-4) and oxazole (C-2) positions. Key analogs include:

Compound Name	Substituents at C-4 (Benzylidene)	Substituents at C-2 (Oxazole)	Key References
4-(4-Methoxybenzylidene)-2-phenyloxazol-5(4H)-one	4-Methoxy	Phenyl
4-(4-(Dimethylamino)benzylidene)-2-phenyloxazol-5(4H)-one	4-Dimethylamino	Phenyl
4-(4-Acetylbenzylidene)-2-methyloxazol-5(4H)-one (ABO)	4-Acetyl	Methyl
4-(4-(2-Aminothiazol-4-yl)benzylidene)-2-methyloxazol-5(4H)-one (TBO)	Thiazole-4-yl	Methyl
4-(4-(Dimethylamino)benzylidene)-1-(4-(3-arylacryloyl)phenyl)-2-phenylimidazol-5(4H)-one	4-Dimethylamino + acryloylphenyl	Phenyl

Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility	Spectral Data (Key Peaks)
4-(3-(Benzyloxy)benzylidene)-2-phenyloxazol-5(4H)-one	Not reported	Likely DMSO/THF	Expected: C=O stretch ~1700 cm⁻¹ (IR), δ 7.2–8.1 (¹H NMR)
4-(4-Methoxybenzylidene)-2-phenyloxazol-5(4H)-one	218–220	DMSO	¹H NMR: δ 3.85 (OCH₃), 7.1–8.2 (Ar-H)
4-(4-(Dimethylamino)benzylidene)-2-phenyloxazol-5(4H)-one	264–266	Chloroform	¹H NMR: δ 3.12 (NMe₂), 6.74–8.15 (Ar-H)
ABO	156–158	Ethanol	IR: 1685 cm⁻¹ (C=O), ¹H NMR: δ 2.6 (CH₃)

The benzyloxy group may increase hydrophobicity compared to methoxy or dimethylamino analogs, affecting solubility in polar solvents.